Cas no 2248258-98-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxoazepane-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxoazepane-2-carboxylate
• CAS No: 2248258-98-0
• MF: C₁₅H₁₄N₂O₅
• MW: 302.282063961029
• CID: 5767616
• PubChem ID: 165729653
• Update Time: 2025-11-06

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxoazepane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6514751
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxoazepane-2-carboxylate
• 2248258-98-0

• Inchi： 1S/C15H14N2O5/c18-12-8-4-3-7-11(16-12)15(21)22-17-13(19)9-5-1-2-6-10(9)14(17)20/h1-2,5-6,11H,3-4,7-8H2,(H,16,18)
• InChI Key： OAGUTQBPURUCEG-UHFFFAOYSA-N
• SMILES： O(C(C1CCCCC(N1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 302.09027155g/mol
• Monoisotopic Mass: 302.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxoazepane-2-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxoazepane-2-carboxylate (CAS: 2248258-98-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxoazepane-2-carboxylate (CAS: 2248258-98-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining isoindole and azepane moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanistic pathways, and biological activities, positioning it as a candidate for further drug development.

Recent advancements in synthetic chemistry have enabled the efficient production of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxoazepane-2-carboxylate, with improved yields and purity. Researchers have employed novel catalytic methods and green chemistry principles to optimize the synthesis process. These developments are critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

In terms of biological activity, preliminary studies indicate that this compound exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, it has been shown to modulate the activity of proteases and kinases, which are key players in disease progression. These findings suggest potential applications in treating conditions such as cancer, autoimmune disorders, and neurodegenerative diseases.

Furthermore, structural-activity relationship (SAR) studies have been conducted to elucidate the molecular determinants of its bioactivity. Modifications to the isoindole and azepane rings have revealed insights into how specific functional groups influence binding affinity and selectivity. These insights are invaluable for designing derivatives with enhanced pharmacological properties and reduced off-target effects.

Despite these promising results, challenges remain in the development of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxoazepane-2-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical evaluations. Ongoing research aims to tackle these hurdles by employing advanced formulation techniques and in vivo models.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxoazepane-2-carboxylate represents a promising scaffold for drug discovery. Its unique chemical structure and biological activity profile make it a valuable subject for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in disease models. The continued exploration of this compound could pave the way for novel treatments in the chemical biology and pharmaceutical fields.